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Cat. No.: B14172328 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with a comprehensive guide to enhancing the flexibility of formulations based on

the hexafunctional aromatic urethane acrylate, Ebecryl® 220. Given that Ebecryl® 220 is

known for its high hardness, fast cure response, and excellent scratch and solvent resistance,

a common challenge is overcoming its inherent low flexibility.[1][2][3] This guide offers

troubleshooting advice, frequently asked questions, and detailed experimental protocols to

address this issue.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
Q1: My cured Ebecryl® 220 film is cracking and brittle. What is the primary cause?

A1: Ebecryl® 220 is a hexafunctional aromatic urethane acrylate, which results in a highly

crosslinked and rigid polymer network upon curing.[2][3] This high crosslink density is the

primary reason for the cured film's hardness and inherent brittleness or low flexibility.[1]

Q2: How can I increase the flexibility of my Ebecryl® 220 formulation?

A2: There are three main strategies to improve the flexibility of your formulation:

Incorporate Reactive Diluents: Adding monofunctional or difunctional acrylate monomers can

increase the flexibility of the cured film. These reactive diluents have a plasticizing effect and

reduce the overall crosslink density.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b14172328?utm_src=pdf-interest
https://www.specialchem.com/adhesives/product/allnex-ebecryl-220
https://www.products.palmerholland.com/products/ebecryl-220
https://www.researchgate.net/publication/381838806_Effect_of_various_reactive_diluents_on_the_mechanical_properties_of_the_acrylate-based_polymers_produced_by_DLPLCD-type_3D_printing
https://www.products.palmerholland.com/products/ebecryl-220
https://www.researchgate.net/publication/381838806_Effect_of_various_reactive_diluents_on_the_mechanical_properties_of_the_acrylate-based_polymers_produced_by_DLPLCD-type_3D_printing
https://www.specialchem.com/adhesives/product/allnex-ebecryl-220
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14172328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Blend with Flexible Oligomers: Blending Ebecryl® 220 with inherently flexible oligomers,

such as aliphatic urethane acrylates, can significantly improve the elongation and flexibility of

the final product.

Use Plasticizers: While less common in UV/EB curable systems due to migration concerns,

certain reactive plasticizers can be incorporated to enhance flexibility.

Q3: What type of reactive diluents should I use to improve flexibility?

A3: To increase flexibility, it is recommended to use monofunctional or difunctional reactive

diluents. Higher functionality acrylates will increase hardness and brittleness.

Monofunctional Acrylates: These are very effective at increasing flexibility by terminating

polymer chains and reducing crosslink density. Isobornyl acrylate (IBOA) is a common

choice that can improve flexibility and adhesion.[4][5]

Difunctional Acrylates: These offer a balance between flexibility and maintaining good

mechanical properties. Examples include Tripropylene glycol diacrylate (TPGDA) and 1,6-

Hexanediol diacrylate (HDDA).

Q4: Will adding reactive diluents affect other properties of my formulation?

A4: Yes. The addition of reactive diluents will impact several properties:

Viscosity: Reactive diluents will lower the viscosity of the formulation, which can be beneficial

for processing and application.

Cure Speed: The overall cure speed may be affected depending on the reactivity of the

chosen diluent.

Hardness and Scratch Resistance: Increasing flexibility by adding lower functionality diluents

will likely lead to a decrease in surface hardness and scratch resistance.

Tensile Strength: The tensile strength of the cured film may also be reduced.

Q5: What are flexible oligomers and how do they work?
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A5: Flexible oligomers are typically aliphatic urethane acrylates with a lower functionality (e.g.,

difunctional) and a chemical structure that imparts greater flexibility. When blended with the

rigid Ebecryl® 220, they create a more flexible polymer network. Allnex, the manufacturer of

Ebecryl®, offers a range of flexible aliphatic urethane acrylates that are compatible with

Ebecryl® 220.[6]

Q6: Are there any downsides to blending with flexible oligomers?

A6: While effective, blending with flexible oligomers will also affect the final properties. Similar

to using reactive diluents, you can expect a decrease in hardness and solvent resistance as

the concentration of the flexible oligomer increases. The cost of the formulation may also be

impacted.

Q7: Can I use a plasticizer to improve the flexibility of my Ebecryl® 220 formulation?

A7: Traditional, non-reactive plasticizers are generally not recommended for UV/EB cured

systems as they can migrate out of the cured polymer over time, leading to a loss of properties

and potential contamination. However, reactive plasticizers, which have a functional group that

can co-react with the acrylate system, can be an option. Their use is less common and requires

careful selection to ensure compatibility and long-term stability.

Data Presentation: Impact of Additives on
Formulation Properties
The following tables provide illustrative data on how different additives can affect the properties

of an Ebecryl® 220-based formulation. The data is based on general principles observed in

UV/EB curable urethane acrylate systems and should be used as a guideline for starting your

own experiments.

Table 1: Effect of Reactive Diluents on Ebecryl® 220 Formulations
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Formula
tion

Ebecryl
® 220
(wt%)

Reactiv
e
Diluent
(wt%)

Diluent
Type

Viscosit
y (cps
at 25°C)

Pencil
Hardnes
s

Mandrel
Bend
(mm)

Elongati
on at
Break
(%)

Control 100 0 - ~28,500 >8H >38 <2

A 80 20 IBOA ~5,000 4H 10 ~15

B 80 20 TPGDA ~4,500 5H 15 ~10

C 60 40 IBOA ~1,000 2H <5 ~30

D 60 40 TPGDA ~800 3H 8 ~20

Note: This data is illustrative and actual results may vary depending on the specific

photoinitiator system, cure conditions, and substrate.

Table 2: Effect of Blending with a Flexible Aliphatic Urethane Acrylate Oligomer

Formulati
on

Ebecryl®
220 (wt%)

Flexible
Oligomer
* (wt%)

Viscosity
(cps at
25°C)

Pencil
Hardness

Mandrel
Bend
(mm)

Elongatio
n at
Break (%)

Control 100 0 ~28,500 >8H >38 <2

E 75 25 ~35,000 5H 12 ~25

F 50 50 ~45,000 2H <5 ~50

*A hypothetical difunctional aliphatic urethane acrylate is used for illustrative purposes.

Experimental Protocols
1. Mandrel Bend Test (ASTM D522)

This test is used to assess the flexibility and resistance to cracking of a coating on a substrate

when bent around a cylindrical or conical mandrel.

Apparatus:
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Cylindrical Mandrel Bending Tester with a set of mandrels of varying diameters (e.g., 2mm

to 32mm).

Test panels (e.g., cold-rolled steel, 0.8 mm thick).

Film applicator for uniform coating thickness.

Procedure:

Prepare the Ebecryl® 220 formulation with the desired additives and photoinitiator.

Apply a uniform film of the formulation onto the test panel at a specified thickness (e.g., 50

µm).

Cure the coated panel using a UV or EB source under controlled conditions (lamp

intensity, dose, and atmosphere).

Condition the cured panels at 23 ± 2°C and 50 ± 5% relative humidity for at least 24 hours.

Place the coated panel in the mandrel bending tester, with the coated side facing

outwards.

Starting with the largest diameter mandrel, bend the panel 180° over the mandrel in

approximately 1 second.

Remove the panel and inspect the coating for any signs of cracking or delamination, both

with the naked eye and under magnification if necessary.

If no failure is observed, repeat the test with progressively smaller mandrels until cracking

occurs.

The smallest mandrel diameter at which the coating does not crack is reported as the

flexibility of the coating.

2. Tensile Properties of Thin Plastic Sheeting (ASTM D882)

This method determines the tensile properties, including tensile strength, elongation at break,

and modulus of elasticity, of thin plastic films.
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Apparatus:

Universal Testing Machine (UTM) with a suitable load cell.

Grips for holding the thin film specimens.

Micrometer for measuring film thickness.

Cutter for preparing specimens of a specific width.

Procedure:

Prepare a free film of the cured Ebecryl® 220 formulation. This can be done by curing the

liquid resin on a non-adherent substrate (e.g., silicone-coated paper) and then carefully

peeling it off.

Cut the cured film into rectangular test specimens of uniform width (e.g., 10-25 mm) and a

length sufficient for gripping in the UTM.

Measure the thickness and width of each specimen at several points along the gauge

length and calculate the average cross-sectional area.

Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 24 hours.

Mount the specimen in the grips of the UTM, ensuring it is aligned vertically and not under

any tension before the test begins.

Set the crosshead speed to a constant rate (e.g., 50 mm/min).

Start the test and record the load and extension data until the specimen breaks.

From the stress-strain curve, calculate the tensile strength, elongation at break, and

modulus of elasticity.

Visualizations
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Caption: A diagram illustrating the formulation hierarchy for improving the flexibility of Ebecryl®

220.
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Caption: A troubleshooting workflow for addressing brittleness in Ebecryl® 220 formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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